1-(Mercaptomethyl)cyclopropaneacetic acid ethyl ester

• Molecular Formula: C8H14O2S
• Molecular Weight: 174.26 g/mol
• IUPAC Name: ethyl 2-[1-(sulfanylmethyl)cyclopropyl]acetate
• InChI: InChI=1S/C8H14O2S/c1-2-10-7(9)5-8(6-11)3-4-8/h11H,2-6H2,1H3
• InChI Key: NZYWEKBUBASHRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CC1)CS

Description

1-(Mercaptomethyl)cyclopropaneacetic acid ethyl ester is a useful research compound. Its molecular formula is C8H14O2S and its molecular weight is 174.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 3 L flask, a solution of 1-(mercaptomethyl)cyclopropaneacetic acid (204.5 g) in ethanol (1000 ml) was charged. 96% sulfuric acid (22.73 g) was added, and the reaction mixture was stirred for 3 h at 19-22° C. The reaction mixture was concentrated to ¼ of its volume at 50° C. under reduced pressure, and the residue was partitioned between water (1000 ml) and ethyl acetate (200 ml). The organic phase was separated, washed with 10% NaHCO3 (400 ml), and dried for 2 h over anhydrous sodium sulfate. The mixture was filtered and evaporated at 50° C., under reduced pressure, to afford 197.9 g of the crude 1-(mercaptomethyl)cyclopropaneacetic acid ethyl ester, as a slightly colored liquid with a strong, unpleasant odor.